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Compound Name: 2-Methoxy-4-(2-nitroethyl)phenol

Cat. No.: B1322864 Get Quote

For Immediate Release

This application note provides a comprehensive protocol for the purification of crude 2-

Methoxy-4-(2-nitrovinyl)phenol via recrystallization. This procedure is designed for researchers,

scientists, and professionals in drug development to achieve a high-purity, crystalline final

product, which is crucial for subsequent synthetic applications and biological assays.

2-Methoxy-4-(2-nitrovinyl)phenol, a derivative of vanillin, serves as a valuable precursor in the

synthesis of various pharmaceutical compounds. Its purity is paramount to ensure the desired

reaction outcomes and to avoid the introduction of impurities in downstream processes.

Recrystallization is a robust and effective technique for purifying this compound from crude

reaction mixtures.[1]

The fundamental principle of this purification method relies on the differential solubility of 2-

Methoxy-4-(2-nitrovinyl)phenol and its impurities in a chosen solvent system at varying

temperatures. An ideal solvent will dissolve the compound completely at an elevated

temperature and allow it to crystallize out of the solution upon cooling, while the impurities

remain dissolved in the solvent.
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The choice of solvent is the most critical factor for a successful recrystallization. For phenolic

compounds like 2-Methoxy-4-(2-nitrovinyl)phenol, polar protic solvents such as alcohols are

often suitable. The following table summarizes solvent suitability based on available data.

Solvent Suitability Observations Quantitative Data

Ethanol Recommended

Good solubility at

boiling point, low

solubility at room

temperature.[1]

Promotes the

formation of pure,

larger crystals with

slow cooling.[1]

Yield: High (specific

percentage not cited

in sources)

Isopropanol Recommended

Similar solubility

profile to ethanol,

making it a suitable

alternative.[1]

Yield: Not specified

Methanol Suitable

Effective in producing

fibrous, cotton-like

crystals.[2]

Yield: 54-63% (based

on crude starting

material from

synthesis)[2]Solvent

Ratio: ~15 mL per

gram of crude

product[2]

Experimental Workflow
The following diagram outlines the key steps in the recrystallization protocol for 2-Methoxy-4-

(2-nitrovinyl)phenol.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_2_Methoxy_4_2_nitrovinyl_phenol_by_Recrystallization.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_2_Methoxy_4_2_nitrovinyl_phenol_by_Recrystallization.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_for_the_Purification_of_2_Methoxy_4_2_nitrovinyl_phenol_by_Recrystallization.pdf
http://www.sciencemadness.org/talk/viewthread.php?tid=30506
http://www.sciencemadness.org/talk/viewthread.php?tid=30506
http://www.sciencemadness.org/talk/viewthread.php?tid=30506
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1322864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Recrystallization Workflow for 2-Methoxy-4-(2-nitrovinyl)phenol

Dissolution

Hot Filtration (Optional)

Crystallization

Isolation & Drying

Place crude product in Erlenmeyer flask

Add minimal hot solvent (e.g., Ethanol)

Heat and stir until fully dissolved

Filter hot solution to remove insoluble impurities

Allow filtrate to cool slowly to room temperature

Place in ice bath to maximize crystal formation

Collect crystals by vacuum filtration

Wash crystals with ice-cold solvent

Dry crystals under vacuum

Pure Crystalline Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. benchchem.com [benchchem.com]

2. Sciencemadness Discussion Board - 2-(4-hydroxy-3-methoxy-phenyl)-nitroethene/Vanillin
nitrostyrene - Powered by XMB 1.9.11 [sciencemadness.org]

To cite this document: BenchChem. [Purifying Crude 2-Methoxy-4-(2-nitrovinyl)phenol: A
Detailed Recrystallization Protocol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1322864#recrystallization-protocol-for-purifying-
crude-2-methoxy-4-2-nitrovinyl-phenol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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